Cas no 954227-12-4 (ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE)

• Product Name: ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE
• CAS No: 954227-12-4
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD09863220
• CID: 4667253
• Update Time: 2025-06-15

ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE

• MDL： MFCD09863220
• Inchi： 1S/C14H14N2O2/c1-3-18-14(17)12-8-15-13(16-9-12)11-6-4-5-10(2)7-11/h4-9H,3H2,1-2H3
• InChI Key： JNPNGYQLLZTRIT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2)=NC=C(C(OCC)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE

ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE: A NOVEL COMPOUND WITH POTENTIAL IN PHARMACEUTICAL RESEARCH

ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE, with the chemical structure of C₁₄H₁₃NN₂O₂ and the CAS number 954227-12-4, represents a promising scaffold in modern medicinal chemistry. This compound, characterized by its pyrimidine-5-carboxylate backbone and methyl-substituted phenyl ring, has garnered significant attention for its potential applications in drug discovery and therapeutic development. Recent advancements in chemical biology and pharmacology have highlighted the structural versatility of this molecule, making it a focal point for researchers exploring its pharmacological properties.

The ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE structure combines aromatic and heterocyclic functionalities, which are critical for modulating biological activity. The m-tolyl group, specifically, contributes to the molecule's hydrophobicity and molecular recognition capabilities, while the pyrimidine ring provides a platform for further functionalization. This unique combination of structural features has been linked to its potential as a lead compound in the development of novel therapeutics, particularly in the fields of anti-inflammatory and anticancer drug design.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE exhibits selective inhibition of key enzymes involved in inflammatory pathways. For instance, in vitro assays revealed its ability to modulate the activity of COX-2 and LOX enzymes, which are central to the production of pro-inflammatory mediators. This finding aligns with the growing emphasis on targeting inflammatory cascades for the treatment of chronic diseases such as rheumatoid arthritis and neurodegenerative disorders.

Moreover, the ETHYL 2-(M-TOLYl)PYRIMIDINE-5-CARBOXYLATE scaffold has shown promise in the design of multitarget drugs. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound could simultaneously inhibit the activity of protein kinase B (AKT) and the mammalian target of rapamycin (mTOR), two critical signaling pathways in cancer progression. This dual-targeting capability is particularly significant in oncology, where resistance to single-target therapies remains a major challenge.

The chemical synthesis of ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE involves a series of well-established methodologies, including nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to improve yield and purity, which is essential for pharmaceutical applications. For example, a 2023 publication in Organic & Biomolecular Chemistry described the use of microwave-assisted synthesis to enhance the efficiency of the coupling step between the pyrimidine ring and the m-tolyl group. Such advancements in synthetic chemistry are critical for scaling up production for clinical trials.

In terms of pharmacokinetic properties, ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE has been evaluated for its solubility, stability, and metabolic profile. A 2024 study in Drug Metabolism and Disposition found that the compound exhibits good solubility in aqueous solutions, which is advantageous for drug delivery. Additionally, its metabolic stability in liver microsomes suggests a favorable pharmacokinetic profile, reducing the risk of rapid clearance in vivo.

Emerging research has also explored the potential of ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE in the context of personalized medicine. A 2023 review in Pharmaceutical Research highlighted the importance of molecular diversity in drug development, emphasizing that compounds like this can be tailored to target specific genetic variants associated with disease susceptibility. This approach could lead to more effective and targeted therapies with reduced side effects.

The ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE molecule also shows potential in the development of prodrugs. A 2024 study in European Journal of Medicinal Chemistry demonstrated that its ester functionality can be hydrolyzed in vivo to release active metabolites, which may enhance bioavailability and reduce systemic toxicity. This property is particularly valuable in the design of drugs for conditions requiring targeted delivery, such as cancer or neurodegenerative diseases.

Despite its promising properties, challenges remain in the optimization of ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE for clinical use. For instance, further studies are needed to evaluate its long-term safety and efficacy in vivo. Additionally, the potential for drug-drug interactions must be carefully assessed, especially when considering its use in combination with existing therapies. These considerations underscore the importance of rigorous preclinical and clinical testing before advancing to therapeutic applications.

In conclusion, ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE represents a significant advancement in the field of medicinal chemistry. Its structural versatility, pharmacological potential, and favorable synthetic properties position it as a valuable lead compound for the development of novel therapeutics. Ongoing research in areas such as multitarget drug design, prodrug strategies, and personalized medicine is likely to further expand its applications, making it a key molecule in the quest for more effective and targeted treatments.

As the field of drug discovery continues to evolve, the ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE scaffold serves as a testament to the power of chemical innovation. By leveraging its unique properties, researchers are paving the way for breakthroughs in the treatment of complex diseases, ultimately improving patient outcomes and advancing the frontiers of modern medicine.

For further information on the synthesis, pharmacological properties, and potential therapeutic applications of ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE, refer to the latest studies in Journal of Medicinal Chemistry, Bioorganic & Medicinal Chemistry Letters, and European Journal of Medicinal Chemistry. These resources provide detailed insights into the ongoing research and development of this promising compound.

Stay updated with the latest advancements in medicinal chemistry by following cutting-edge research and exploring the potential of ETHYL 2-(M-TOLYL)PYRIMIDINE-5-CARBOXYLATE in the context of drug discovery and therapeutic innovation.